trans-9-Octadecenyl Phosphocholine
trans-9-Octadecenyl Phosphocholine
Elaidylphosphocholine is a phosphocholine that is the mono-1-elaidyl ester of phosphocholine It has a role as an antineoplastic agent.
Brand Name:
Vulcanchem
CAS No.:
137052-40-5
VCID:
VC0125653
InChI:
InChI=1S/C23H48NO4P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-27-29(25,26)28-23-21-24(2,3)4/h12-13H,5-11,14-23H2,1-4H3/b13-12+
SMILES:
CCCCCCCCC=CCCCCCCCCOP(=O)([O-])OCC[N+](C)(C)C
Molecular Formula:
C23H48NO4P
Molecular Weight:
433.6 g/mol
trans-9-Octadecenyl Phosphocholine
CAS No.: 137052-40-5
Reference Standards
VCID: VC0125653
Molecular Formula: C23H48NO4P
Molecular Weight: 433.6 g/mol
| CAS No. | 137052-40-5 |
|---|---|
| Product Name | trans-9-Octadecenyl Phosphocholine |
| Molecular Formula | C23H48NO4P |
| Molecular Weight | 433.6 g/mol |
| IUPAC Name | [(E)-octadec-9-enyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C23H48NO4P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-27-29(25,26)28-23-21-24(2,3)4/h12-13H,5-11,14-23H2,1-4H3/b13-12+ |
| Standard InChIKey | SLVOKEOPLJCHCQ-OUKQBFOZSA-N |
| Isomeric SMILES | CCCCCCCC/C=C/CCCCCCCCOP(=O)([O-])OCC[N+](C)(C)C |
| SMILES | CCCCCCCCC=CCCCCCCCCOP(=O)([O-])OCC[N+](C)(C)C |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCCOP(=O)([O-])OCC[N+](C)(C)C |
| Description | Elaidylphosphocholine is a phosphocholine that is the mono-1-elaidyl ester of phosphocholine It has a role as an antineoplastic agent. |
| Synonyms | 2-[[Hydroxy[(9E)-9-octadecenyloxy]phosphinyl]oxy]-N,N,N-trimethylethanaminium Inner Salt; _x000B_(E)-2-[[hydroxy(9-octadecenyloxy)phosphinyl]oxy]-N,N,N-trimethylethanaminium Inner Salt |
| PubChem Compound | 14856193 |
| Last Modified | Nov 11 2021 |
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